N,N'-Diphenyl-N,N'-bis[4'-(diphenylamino)biphenyl-4-yl]benzidine
Overview
Description
N,N'-Diphenyl-N,N'-bis[4'-(diphenylamino)biphenyl-4-yl]benzidine is a useful research compound. Its molecular formula is C72H54N4 and its molecular weight is 975.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs) : It's used in the development of white organic light-emitting devices (WOLEDs) due to its desirable properties like high luminance, efficiency, and stability (Wang et al., 2010).
Electrochemical Studies : The compound has been studied for its polarographic behavior and potential applications in electrochemical oxidation, which can be utilized for polarographic determination of certain substances (Dvořák et al., 1967).
Hole-Transporting Materials : It's found to enhance the thermal stability and hole-transporting capabilities in OLEDs, surpassing common hole-transporters in performance (Kochapradist et al., 2013).
Spectroelectrochemistry : The compound is involved in studies exploring the oxidation of substituted thiophenes and phenylene-1,4-diamines, providing insights into the formation of radical cations and consecutive processes in these compounds (Rapta et al., 2006).
Alternative Hole Transport Material : Its derivatives have been investigated as alternative hole transport materials in OLEDs, contributing to low operating voltage and high efficiency (Murawski et al., 2014).
Organic Pigments and Intermediates : The design and synthesis of benzidine analogs, including this compound, have been explored for potential applications in the creation of novel nonmutagenic colorants (Hinks et al., 2000).
In Situ Electron Spin Resonance Studies : It's used in studies focusing on diphenylamino-endcapped thiophenes with a central phenylene core, providing valuable data on the stability of charged states in these compounds (Rapta et al., 2013).
Organic Blue Light-Emitting Material : The compound has been utilized in the development of organic blue light-emitting materials, demonstrating its potential in OLED applications (Qiu et al., 2002).
Proton-Transfer Compound Studies : Its proton-transfer compounds have been studied for their crystal structure, revealing insights into hydrogen bonding and pi-pi interactions (Smith et al., 2006).
Phosphorescent Organic Light‐Emitting Diodes : It's used in the development of highly efficient blue and warm-white phosphorescent organic light-emitting diodes, showcasing its role in advanced lighting technologies (Gong et al., 2014).
properties
IUPAC Name |
N,N-diphenyl-4-[4-(N-[4-[4-(N-[4-[4-(N-phenylanilino)phenyl]phenyl]anilino)phenyl]phenyl]anilino)phenyl]aniline | |
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InChI |
InChI=1S/C72H54N4/c1-7-19-61(20-8-1)73(62-21-9-2-10-22-62)67-43-31-55(32-44-67)57-35-47-69(48-36-57)75(65-27-15-5-16-28-65)71-51-39-59(40-52-71)60-41-53-72(54-42-60)76(66-29-17-6-18-30-66)70-49-37-58(38-50-70)56-33-45-68(46-34-56)74(63-23-11-3-12-24-63)64-25-13-4-14-26-64/h1-54H | |
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InChI Key |
WLLRHFOXFKWDMQ-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)C4=CC=C(C=C4)N(C5=CC=CC=C5)C6=CC=C(C=C6)C7=CC=C(C=C7)N(C8=CC=CC=C8)C9=CC=C(C=C9)C1=CC=C(C=C1)N(C1=CC=CC=C1)C1=CC=CC=C1 | |
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Molecular Formula |
C72H54N4 | |
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Molecular Weight |
975.2 g/mol | |
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Synthesis routes and methods
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